![molecular formula C19H26N2O4S B2724579 Methyl 2-[[2-[2-(cyclohexylmethylamino)-2-oxoethyl]sulfanylbenzoyl]amino]acetate CAS No. 1287129-25-2](/img/structure/B2724579.png)
Methyl 2-[[2-[2-(cyclohexylmethylamino)-2-oxoethyl]sulfanylbenzoyl]amino]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-[[2-[2-(cyclohexylmethylamino)-2-oxoethyl]sulfanylbenzoyl]amino]acetate, commonly known as M2-TB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Pharmacological Applications
One of the primary applications of this compound lies in its role as a precursor in the synthesis of pharmacologically active molecules. For instance, Abdel-Wahab et al. (2008) explored the synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases as antihypertensive α-blocking agents, highlighting the compound's utility in generating molecules with significant pharmacological activity (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008). Similarly, Ohkata, Takee, & Akiba (1985) investigated the alkylation and oxidation of related thiazocine derivatives, indicating the compound's importance in chemical transformations leading to novel structures with potential pharmacological benefits (Ohkata, Takee, & Akiba, 1985).
Catalytic Aminocarbonylation
The compound also finds application in catalytic processes, such as in the work by Müller et al. (2005), who explored the homogeneous catalytic aminocarbonylation of iodoalkenes and iodobenzene with amino acid esters. This research underscores the compound's role in facilitating catalytic reactions that yield carboxamides and oxo-carboxamide type derivatives, which are of significant interest in synthetic organic chemistry and drug development (Müller et al., 2005).
Cyclization Reactions and Pharmacological Properties
Another area of application is highlighted by Maliszewska-Guz et al. (2005), who demonstrated the cyclization of thiosemicarbazides to triazole and thiadiazole derivatives, exploring their pharmacological properties. This work illustrates the compound's utility in creating structures that may exhibit beneficial effects on the central nervous system (Maliszewska-Guz et al., 2005).
Chemical and Physical Properties
Furthermore, studies on the chemical and physical properties of related sulfonamides and thiazoles, such as those by Quan, Daniels, & Kumler (1954), provide insight into the molecular characteristics and potential reactivity of compounds within this chemical class. This research contributes to a deeper understanding of the compound's behavior in various chemical contexts and its implications for drug design and synthesis (Quan, Daniels, & Kumler, 1954).
properties
IUPAC Name |
methyl 2-[[2-[2-(cyclohexylmethylamino)-2-oxoethyl]sulfanylbenzoyl]amino]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O4S/c1-25-18(23)12-21-19(24)15-9-5-6-10-16(15)26-13-17(22)20-11-14-7-3-2-4-8-14/h5-6,9-10,14H,2-4,7-8,11-13H2,1H3,(H,20,22)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTOWFGNBSCCYAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CNC(=O)C1=CC=CC=C1SCC(=O)NCC2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.